Cas no 1269835-70-2 ((3S)-3-amino-3-(1h-indol-3-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(1h-indol-3-yl)propan-1-ol
• CAS No: 1269835-70-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5704252
• PubChem ID: 95436622
• Update Time: 2025-05-20

(3S)-3-amino-3-(1h-indol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(1H-INDOL-3-YL)PROPAN-1-OL
• 1269835-70-2
• EN300-1164909
• (3S)-3-amino-3-(1h-indol-3-yl)propan-1-ol

• Inchi： 1S/C11H14N2O/c12-10(5-6-14)9-7-13-11-4-2-1-3-8(9)11/h1-4,7,10,13-14H,5-6,12H2/t10-/m0/s1
• InChI Key： QDEFOEUEGBSZFU-JTQLQIEISA-N
• SMILES： OCC[C@@H](C1=CNC2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 432.4±30.0 °C(Predicted)
• pka: 14.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on (3S)-3-amino-3-(1h-indol-3-yl)propan-1-ol

Chemical Profile of (3S)-3-amino-3-(1H-indol-3-yl)propan-1-ol (CAS No. 1269835-70-2)

(3S)-3-amino-3-(1H-indol-3-yl)propan-1-ol, identified by its CAS number 1269835-70-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a chiral center and an indole moiety, has garnered attention for its potential applications in drug discovery and development. The unique structural features of this compound make it a valuable scaffold for designing novel therapeutic agents targeting various biological pathways.

The indole ring, a prominent structural element in numerous bioactive molecules, is known for its role in modulating biological processes. In particular, indole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the indole group in (3S)-3-amino-3-(1H-indol-3-yl)propan-1-ol suggests that this compound may exhibit similar bioactivities, making it a promising candidate for further investigation.

The stereochemistry of the compound, as indicated by the (3S) configuration, plays a crucial role in determining its biological efficacy. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical configuration, highlighting the importance of precise stereochemical control in drug design. The (S)-configuration of (3S)-3-amino-3-(1H-indol-3-yl)propan-1-ol may confer specific interactions with biological targets, influencing its potency and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These computational tools have been instrumental in identifying potential lead compounds for drug development. In the case of (3S)-3-amino-3-(1H-indol-3-yl)propan-1-ol, computational studies have suggested that it may interact with enzymes and receptors involved in metabolic pathways, making it a candidate for treating metabolic disorders.

In addition to its potential therapeutic applications, (3S)-3-amino-3-(1H-indol-3-yl)propan-1-ol has been explored as a building block for more complex molecules. Its structural features allow for modifications that can enhance its pharmacological properties or improve its solubility and bioavailability. For instance, derivatives of this compound have been synthesized to optimize their binding affinity to specific biological targets, demonstrating the versatility of this scaffold.

The synthesis of (3S)-3-amino-3-(1H-indol-3-yl)propan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to achieve the desired stereochemical configuration. These synthetic strategies not only improve the efficiency of production but also enhance the scalability of the process for industrial applications.

Research into the biological activity of (3S)-3-amino-3-(1H-indol-3-yl)propan-1-ol has revealed intriguing findings that warrant further exploration. Preclinical studies have demonstrated its potential in modulating inflammatory responses by interacting with key signaling pathways involved in inflammation. This suggests that the compound may be useful in developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has shown promise in preclinical models of cancer by inhibiting the growth of tumor cells through mechanisms involving apoptosis and cell cycle arrest. The indole moiety is believed to play a critical role in these anti-cancer effects by modulating the activity of transcription factors and signaling pathways associated with cancer cell proliferation. These findings highlight the therapeutic potential of (3S)-3-amino-3-(1H-indol-3-yloxy)propanal as an anti-cancer agent.

The development of novel drug candidates requires a comprehensive understanding of their pharmacokinetic properties to ensure their efficacy and safety in clinical settings. Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of (s)-(-)-N-methylindoxylglycine hydrochloride hydrochloride). These studies provide valuable insights into how the compound behaves within the body and inform dosing regimens and formulation strategies.

In conclusion, (s)-(-)-N-methylindoxylglycine hydrochloride hydrochloride is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the indole ring and chiral center, make it a valuable scaffold for designing novel therapeutic agents. Preclinical studies have demonstrated its bioactivity in modulating inflammatory responses and inhibiting cancer cell growth. Further research is warranted to fully elucidate its therapeutic potential and develop effective clinical applications.